Stereochemistry: (S)- vs. (R)-Enantiomer
The target compound bears a defined (S)-absolute configuration at the piperidine C3 stereocenter (Cahn-Ingold-Prelog assignment confirmed by the [C@H] descriptor in the canonical SMILES: CC(C)N(C(=O)CN)[C@H]1CCCN(C)C1) . The (R)-enantiomer (CAS 1354008-78-8, synonym AM96181) is a distinct commercial product with an opposite spatial orientation of the 1-methylpiperidine ring relative to the acetamide substituent . In the broader class of piperidine-based neuroactive compounds, enantiomeric configuration is a well-established determinant of receptor subtype selectivity, with enantiomeric potency ratios (eudysmic ratios) frequently exceeding 10-fold at aminergic and neurokinin receptors [1]. For chiral piperidine glycinamides specifically, enantioselective GlyT1 inhibition has been documented in published SAR studies [1].
[C@H] configuration
[C@@H] configuration
| Evidence Dimension | Absolute stereochemical configuration at piperidine C3 position |
|---|---|
| Target Compound Data | (S)-configuration; Canonical SMILES contains [C@H]1CCCN(C)C1 (CAS 1354003-55-6) |
| Comparator Or Baseline | (R)-configuration; Canonical SMILES contains [C@@H]1CCCN(C)C1 (CAS 1354008-78-8) |
| Quantified Difference | Opposite enantiomers — constitutes a chemically distinct molecular entity (CDME) per ICH and regulatory guidelines; eudysmic ratios of 10- to 100-fold are class-typical for piperidine chiral centers at biological targets [1] |
| Conditions | Structural identity confirmed by InChI Key: ITEHCPSXNOLCGE-JTQLQIEISA-N (S) ; distinct InChI Key for (R)-enantiomer |
Why This Matters
Selection of the correct enantiomer is critical for assay reproducibility; use of the unintended enantiomer will produce data that cannot be compared across studies and may yield false-negative or false-positive biological results.
- [1] CPRiL (Computational Pharmacology Research in Leipzig). Novel GlyT1 inhibitor chemotypes by scaffold hopping. Part 2: development of a [3.3.0]-based series and other piperidine bioisosteres. Reports enantioselective GlyT1 inhibition within piperidine glycinamide series. University of Freiburg. Accessed 2026. View Source
